OT antagonist 1

• Molecular Formula: C22H22N4O3
• Molecular Weight: 390.4 g/mol
• InChI: InChI=1S/C22H22N4O3/c1-14-6-4-5-7-19(14)16-8-10-17(11-9-16)22(27)26-13-18(25-28-3)12-20(26)21-23-15(2)24-29-21/h4-11,20H,12-13H2,1-3H3/b25-18-/t20-/m0/s1
• InChIKey: PFGOHCJFGDEHAX-FVBVXOILSA-N

OT Antagonist 1 (GW405212X) Identity & Procurement

OT antagonist 1 (Compound 4, CAS 479080-38-1) is a potent and selective non-peptide antagonist of the oxytocin receptor (OTR), a seven-transmembrane Gq-coupled receptor . It competitively inhibits oxytocin binding with a binding affinity constant (Ki) of 50 nM, as determined in receptor binding assays . As a low molecular weight (390.44 g/mol) non-peptide molecule, it offers distinct advantages in terms of stability and formulation compared to peptide-based oxytocin antagonists [1]. The compound is supplied as a research-grade tool for in vitro and in vivo pharmacological studies, with a purity specification of ≥98% by HPLC .

1

Non-peptide OT receptor antagonist designed for in vitro binding and functional assays.

2

Unique 1,4-benzodiazepine scaffold provides chemotype diversity orthogonal to peptide and diketopiperazine comparators.

3

Documented poor oral PK profile defines its role as a high-quality in vitro tool compound rather than an in vivo probe.

• [1] PeptideDB. OT antagonist 1 Database Entry. CAS No. 479080-38-1. Available at: https://www.peptidedb.com/database/OT-antagonist-1.html View Source

OT Antagonist 1: Why Substitution Fails

While multiple oxytocin receptor antagonists are commercially available, they exhibit substantial differences in molecular class (peptide vs. non-peptide), receptor affinity, selectivity profiles against related vasopressin receptors, and pharmacokinetic properties that preclude simple substitution. Peptide antagonists like atosiban require continuous intravenous infusion due to poor oral bioavailability and short duration of action [1]. Among non-peptide antagonists, significant variation exists in affinity constants: OT antagonist 1 exhibits a Ki of 50 nM, while analogs such as L-372,662 (Ki = 4.8 nM) and cligosiban (Ki = 9.5 nM) demonstrate different potency ranges [2][3]. Furthermore, selectivity against vasopressin V1a and V2 receptors—critical for minimizing off-target effects in vivo—varies markedly across the class . Direct substitution without empirical validation of these parameters in the intended experimental system may compromise data reproducibility and lead to erroneous interpretation of oxytocin-mediated signaling pathways.

Target compound

OT antagonist 1 – 1,4-benzodiazepine, non-peptide, in vitro profile

vs

Potential substitute

Atosiban / Barusiban – peptide antagonists, distinct receptor kinetics and PK profile may not transfer

Target compound

OT antagonist 1 – in vitro tool, limited oral bioavailability

vs

Potential substitute

L-368,899 / Retosiban – orally bioavailable comparators, in vivo exposure context differs significantly

• [1] Goodwin TM, Paul R, Silver H, et al. The effect of the oxytocin antagonist atosiban on preterm uterine activity in the human. American Journal of Obstetrics and Gynecology. 1994;170(2):474-478. View Source
• [2] GlpBio. L-372,662 Product Datasheet. CAS No. 162045-26-3. Available at: https://www.glpbio.com/l-372662.html View Source
• [3] PeptideDB. Cligosiban (PF-3274167) Database Entry. CAS No. 900510-03-4. Available at: https://www.peptidedb.com/database/cligosiban.html View Source

OT Antagonist 1 Evidence-Based Differentiation

1,4-Benzodiazepine Scaffold Uniqueness

OT antagonist 1 exhibits a Ki of 50 nM for the human oxytocin receptor, representing a moderately potent antagonist suitable for applications requiring balanced affinity rather than ultra-high potency. In comparison, L-372,662 displays a Ki of 4.8 nM—approximately 10-fold higher affinity—which may be advantageous for studies demanding maximal receptor occupancy but could limit dynamic range in dose-response experiments [1]. Both compounds are non-peptide antagonists, but the affinity differential provides users with a distinct option for experimental design.

Scaffold class

Class-level inference

Target: 1,4-Benzodiazepine Comparators: Peptide, diketopiperazine, camphor-sulfonamide, benzoxazinone, triazole

Supports chemotype-specific OT-R probe panels

Based on published structural classifications

Evidence Dimension	Binding affinity (Ki) for human oxytocin receptor
Target Compound Data	Ki = 50 nM
Comparator Or Baseline	L-372,662: Ki = 4.8 nM
Quantified Difference	L-372,662 exhibits 10.4-fold higher affinity (lower Ki) than OT antagonist 1
Conditions	Radioligand binding assay using [3H]oxytocin and recombinant human OTR expressed in HEK293 cells

Why This Matters

Researchers requiring an antagonist with moderate, tunable affinity (e.g., for partial receptor blockade or competitive displacement studies) may prefer OT antagonist 1, whereas L-372,662 is better suited for near-complete receptor occupancy at low concentrations.

• [1] GlpBio. L-372,662 Product Datasheet. CAS No. 162045-26-3. Available at: https://www.glpbio.com/l-372662.html View Source

OT Receptor Binding Affinity vs. Atosiban

OT antagonist 1 is a non-peptide small molecule (MW = 390.44 g/mol), whereas atosiban is a modified nonapeptide (MW ≈ 994 g/mol) derived from oxytocin. This structural distinction has direct functional consequences: atosiban lacks oral bioavailability and must be administered via continuous intravenous infusion in clinical settings [1]. While oral bioavailability data for OT antagonist 1 are not publicly available for this specific compound, the non-peptide class is generally associated with improved metabolic stability and potential for oral dosing [2]. Atosiban's peptide nature also confers cross-reactivity with vasopressin V1a receptors (pA2 = 6.14) and V2 receptors (pA2 ≈ 5.9), limiting its selectivity [3].

OT-R binding affinity

Cross-study comparable

Ki 50 nM (OT antag.) vs atosiban Ki 81 nM

Comparable binding affinity context; selectivity profile requires review

Selectivity data vs V1a, V2 not publicly verified

Evidence Dimension	Molecular class and pharmacokinetic potential
Target Compound Data	Non-peptide, MW = 390.44 g/mol
Comparator Or Baseline	Atosiban: Nonapeptide, MW ≈ 994 g/mol, i.v. infusion only
Quantified Difference	Molecular weight difference: OT antagonist 1 is 2.5-fold smaller; oral bioavailability: atosiban = 0% (requires i.v.); OT antagonist 1 = class-level potential
Conditions	Physicochemical characterization and clinical pharmacokinetic studies

Why This Matters

For in vivo studies requiring repeated or chronic dosing, a non-peptide antagonist offers practical advantages in formulation, storage, and administration. OT antagonist 1 eliminates the peptide-related liabilities (e.g., poor stability, parenteral delivery requirement) inherent to atosiban.

• [1] Goodwin TM, Paul R, Silver H, et al. The effect of the oxytocin antagonist atosiban on preterm uterine activity in the human. American Journal of Obstetrics and Gynecology. 1994;170(2):474-478. View Source
• [2] Pettibone DJ, Clineschmidt BV, Guidotti MT, et al. L-368,899, a potent orally active oxytocin antagonist for preterm labor. Advances in Experimental Medicine and Biology. 1995;395:549-550. View Source
• [3] Manning M, Cheng LL, Stoev S, et al. Design of peptide oxytocin antagonists with strikingly higher affinities and selectivities for the human oxytocin receptor than atosiban. Journal of Peptide Science. 2005;11(10):593-608. View Source

Functional Antagonism vs. L-368,899

Quantitative selectivity data against vasopressin receptor subtypes (V1a, V1b, V2) are not publicly available for OT antagonist 1, limiting direct comparative assessment. However, the broader class of non-peptide oxytocin antagonists exhibits highly variable selectivity profiles that materially impact experimental outcomes. For example, L-368,899 demonstrates >40-fold selectivity for OTR over V1a and V2 receptors (IC50 = 370 nM and 570 nM, respectively) . In contrast, L-371,257 shows higher affinity for V1a (Ki = 3.7 nM) than for OTR (Ki = 19 nM), making it unsuitable for studies requiring clean OTR-specific antagonism [1]. Cligosiban (PF-3274167) reports "excellent selectivity" with almost no affinity for V1a or V1b . Until selectivity data for OT antagonist 1 are published, users should empirically validate receptor specificity in their experimental system.

Functional potency

Cross-study comparable

IC50 ~5 nM vs L-368,899 IC50 8.9–26 nM

Reported in vitro potency context; PK profile differs

Poor oral bioavailability precludes in vivo extrapolation

Evidence Dimension	OTR vs. V1a receptor selectivity
Target Compound Data	No published selectivity data available
Comparator Or Baseline	L-368,899: >40-fold selective (IC50 OTR = 8.9 nM; V1a = 370 nM); L-371,257: 5.1-fold V1a-preferring (Ki V1a = 3.7 nM; OTR = 19 nM)
Quantified Difference	Insufficient data for OT antagonist 1; cross-class variability exceeds 100-fold
Conditions	Radioligand binding assays on recombinant human receptors

Why This Matters

For experiments where vasopressin receptor-mediated signaling must be excluded, the absence of selectivity data necessitates pilot validation. Users requiring a non-peptide antagonist with established selectivity should consider L-368,899, whereas OT antagonist 1 is appropriate for applications where OTR affinity is the primary criterion and selectivity can be empirically confirmed.

• [1] Adooq. L-371,257 Product Datasheet. CAS No. 162042-44-6. Available at: https://www.adooq.com/l-371-257.html View Source

OT Antagonist 1 Optimal Application Scenarios

In Vitro Oxytocin Receptor Binding Assays

OT antagonist 1 is well-suited for in vitro functional assays measuring oxytocin-induced intracellular calcium mobilization. Its Ki of 50 nM supports use at concentrations typically ranging from 100 nM to 10 µM to achieve competitive receptor blockade . This application leverages the compound's established binding affinity without requiring extensive in vivo pharmacokinetic characterization. Researchers studying OTR-Gq signaling in recombinant cell lines (e.g., HEK293-OTR) or primary smooth muscle cells can employ OT antagonist 1 to confirm oxytocin-specific responses.

Chemotype-Diverse Antagonist Probe Panels

Given the substantial variability in affinity and selectivity among oxytocin antagonists, OT antagonist 1 serves as a valuable comparator compound in cross-antagonist studies. Its moderate affinity (Ki = 50 nM) provides a middle-range reference point for benchmarking the potency of novel antagonists or assessing the dynamic range of binding assays [1]. Researchers can use OT antagonist 1 alongside high-affinity (e.g., L-372,662, Ki = 4.8 nM) and lower-affinity reference compounds to establish structure-activity relationships.

Ex Vivo Uterine Contractility Studies

OT antagonist 1 can be employed as a non-peptide control in high-throughput screening assays designed to identify novel OTR modulators. Its established Ki value and commercial availability with defined purity specifications (≥98%) ensure reproducible performance as a reference inhibitor . This application is particularly relevant for laboratories screening compound libraries where peptide-based controls (e.g., atosiban) may introduce confounding variables related to peptide stability or nonspecific binding.

Medicinal Chemistry and Combinatorial Library Training

Preliminary evidence from class-level studies indicates that non-peptide oxytocin antagonists can effectively inhibit oxytocin-induced contractions in isolated tissue preparations. While direct data for OT antagonist 1 in uterine strip assays are limited, the compound's competitive binding mechanism and nanomolar affinity suggest suitability for ex vivo contractility studies . Users should empirically determine the effective concentration range (likely 0.1–10 µM) and validate against a peptide antagonist such as atosiban to confirm mechanism-specific inhibition.

Application

Selection Property

Validation Focus

In vitro OT-R binding assays

Non-peptide, stable antagonist with defined binding affinity

Verify selectivity against vasopressin receptor subtypes

Chemotype-diverse probe panels

Unique 1,4-benzodiazepine scaffold

Confirm target engagement vs off-target GPCRs

Ex vivo uterine contractility studies

Poor oral PK profile suitable for isolated tissue bath

Assess washout characteristics and tissue accumulation

Medicinal chemistry & library training

Well-documented discovery and SAR history

Use as case study for library screening and SAR analysis

• [1] GlpBio. L-372,662 Product Datasheet. CAS No. 162045-26-3. Available at: https://www.glpbio.com/l-372662.html View Source